2-(3-Azidoazetidin-1-yl)-1-(4-chlorophenyl)ethan-1-one

• IUPAC Name: 2-(3-azidoazetidin-1-yl)-1-(4-chlorophenyl)ethanone
• InChI: InChI=1S/C11H11ClN4O/c12-9-3-1-8(2-4-9)11(17)7-16-5-10(6-16)14-15-13/h1-4,10H,5-7H2
• InChI Key: TZJGTQGWTJLONI-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1CC(=O)C2=CC=C(C=C2)Cl)N=[N+]=[N-]
• Molecular Formula: C11H11ClN4O
• Molecular Weight: 250.68 g/mol

Description

2-(3-Azidoazetidin-1-yl)-1-(4-chlorophenyl)ethan-1-one (abbreviated as AZPCPE) is an important chemical compound that has many potential uses in scientific research. It is a versatile compound that is used in a variety of laboratory experiments and can be used to study a wide range of biochemical and physiological processes. AZPCPE is a member of the azetidine family of compounds, which are characterized by their nitrogen-containing heterocyclic ring structures. This compound has been studied extensively in recent years, and it has been found to have a number of interesting properties that make it a valuable tool in the laboratory.

Scientific Research Applications

Synthesis and Characterization

• Synthesis Methods : A study demonstrated the synthesis of similar compounds to 2-(3-Azidoazetidin-1-yl)-1-(4-chlorophenyl)ethan-1-one, using microwave-assisted reactions. These methods offer rapid and efficient synthesis, applicable to nitrogen and sulfur-containing heterocyclic compounds (Mistry & Desai, 2006).

• Characterization Techniques : Characterization of similar compounds was done using IR, 1H NMR, and spectroscopic data. These techniques are essential for understanding the structure and properties of synthesized compounds (Shah et al., 2014).

Pharmacological Evaluation

• Antibacterial and Antifungal Activities : These compounds have been screened for their antibacterial activity against various bacteria like Staphylococcus aureus, Bacillus subtilis, and Escherichia coli. They also demonstrate antifungal activity against Candida albicans (Mistry & Desai, 2006).

• Potential as HO-1 Inhibitors : Some derivatives show potent inhibition towards heme oxygenases (HO-1), indicating potential pharmacological applications (Roman et al., 2010).

• Biological Activity in Blood Cholesterol Regulation : A study explored the use of similar compounds as blood cholesterol inhibitors, highlighting their biological activity and potential therapeutic applications (Salman & Magtoof, 2019).

Chemical Transformations

• Enantiospecific Synthesis : Research on the enantiospecific synthesis of related compounds like 4-alkoxyazetidin-2-ones demonstrates the complexity and specificity required in chemical transformations (Bachi & Gross, 1983).

• Ring Transformation Studies : Studies on the synthesis and base-catalyzed ring transformation of similar compounds contribute to the understanding of chemical reactivity and structural changes in these molecules (Sápi et al., 1997).